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Compound of Interest

Compound Name: 2,2-Difluoropropane

Cat. No.: B1294401 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of 2,2-difluoropropane, also

known as R-272ca, for its potential use as a refrigerant. The document details its environmental

impact, safety considerations, and the necessary experimental protocols for performance

evaluation.

Introduction to 2,2-Difluoropropane (R-272ca)
2,2-Difluoropropane is a hydrofluorocarbon (HFC) with the chemical formula C₃H₆F₂. As with

other HFCs, it was developed as an alternative to ozone-depleting substances like

chlorofluorocarbons (CFCs) and hydrochlorofluorocarbons (HCFCs). Its utility as a refrigerant

stems from its thermodynamic properties, which allow it to absorb and release heat during

phase changes. However, like all refrigerants, its environmental and safety profiles must be

carefully considered.

Environmental Impact and Safety Profile
The primary metrics for evaluating the environmental impact of a refrigerant are its Ozone

Depletion Potential (ODP) and Global Warming Potential (GWP).

Ozone Depletion Potential (ODP): 2,2-Difluoropropane is a hydrofluorocarbon (HFC) and

does not contain chlorine, the primary element responsible for stratospheric ozone depletion.

Therefore, its ODP is considered to be zero.
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Global Warming Potential (GWP): The 100-year GWP of 2,2-difluoropropane (R-272ca) is

144[1]. This value is significantly lower than many legacy refrigerants, but it is still a factor to

consider in the context of global climate change.

Safety Classification: According to the American Society of Heating, Refrigerating and Air-

Conditioning Engineers (ASHRAE) safety classification system, refrigerants are categorized

based on their toxicity and flammability. While a specific ASHRAE classification for 2,2-
difluoropropane is not readily available in the searched literature, it is known to be a

flammable gas. Therefore, it would likely fall into a flammable category (Class 2 or 3) with low

toxicity (Class A), pending official classification. Proper handling and system design are crucial

to mitigate flammability risks.

Quantitative Data Summary
Property Value Reference

Chemical Formula C₃H₆F₂ [2]

Molecular Weight 80.0765 g/mol [2]

CAS Number 420-45-1 [2]

Boiling Point -0.4 °C [3]

Melting Point -104.8 °C [3]

Ozone Depletion Potential

(ODP)
0 HFC Property

Global Warming Potential

(GWP, 100-year)
144 [1]

ASHRAE Safety Classification Flammable General Knowledge

Refrigerant Performance Evaluation: Experimental
Protocols
To date, specific experimental performance data for 2,2-difluoropropane as a refrigerant, such

as its Coefficient of Performance (COP) and refrigerating capacity, are not widely available in

the public domain. The following protocols, based on established industry standards (e.g.,
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ASHRAE standards), outline the necessary experiments to determine these crucial

performance metrics.

Calorimeter Testing for Refrigerant Performance
A calorimeter test is the primary method for experimentally determining the performance of a

refrigerant in a vapor-compression cycle. This involves a well-instrumented system that allows

for precise measurement of heat transfer and energy consumption.

Objective: To determine the refrigerating capacity and Coefficient of Performance (COP) of 2,2-
difluoropropane under various operating conditions.

Apparatus:

A vapor-compression refrigeration cycle test rig.

A compressor suitable for flammable refrigerants.

An evaporator and condenser.

An expansion valve.

A refrigerant calorimeter (either a secondary fluid calorimeter or a direct expansion

calorimeter).

High-accuracy temperature, pressure, and mass flow rate sensors.

Power meter to measure compressor energy consumption.

Data acquisition system.

Methodology (based on ASHRAE Standard 23.1):

System Preparation:

Evacuate the refrigeration system to remove any non-condensable gases and moisture.

Charge the system with a precisely measured mass of 2,2-difluoropropane.
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Ensure all safety protocols for handling flammable refrigerants are in place, including

proper ventilation and spark-proof equipment.

Test Conditions:

Set the desired evaporating and condensing temperatures by controlling the conditions of

the heat source and heat sink for the evaporator and condenser, respectively.

A range of typical operating conditions should be tested to map the refrigerant's

performance. For example:

Evaporating temperatures: -10°C, -5°C, 0°C, 5°C, 10°C

Condensing temperatures: 30°C, 35°C, 40°C, 45°C, 50°C

Data Acquisition:

Allow the system to reach a steady state for each test condition.

Record the following parameters:

Refrigerant temperature and pressure at the inlet and outlet of the compressor,

condenser, expansion valve, and evaporator.

Refrigerant mass flow rate.

Power consumed by the compressor.

Heat input to the evaporator (refrigerating effect), as measured by the calorimeter.

Calculations:

Refrigerating Capacity (Q_evap): This is the heat absorbed in the evaporator, measured

directly by the calorimeter. It can be cross-checked by calculating the enthalpy change of

the refrigerant across the evaporator multiplied by the mass flow rate.

Compressor Work (W_comp): This is the power consumed by the compressor, measured

by the power meter.
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Coefficient of Performance (COP): The ratio of the refrigerating capacity to the compressor

work. COP = Q_evap / W_comp

Experimental Workflow for Refrigerant Performance
Evaluation
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System Preparation

Performance Testing

Data Analysis

Evacuate System

Charge with R-272ca

Implement Safety Protocols

Set Evaporating & Condensing Temperatures

Achieve Steady State

Acquire Data (T, P, m_dot, Power)

Calculate Refrigerating Capacity (Q_evap) Measure Compressor Work (W_comp)

Calculate Coefficient of Performance (COP)

Click to download full resolution via product page

A flowchart of the experimental workflow for evaluating the performance of a refrigerant.
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Signaling Pathway of Environmental Impact
Assessment
The overall environmental impact of a refrigerant is a function of both its direct and indirect

effects. The following diagram illustrates the logical relationships between the refrigerant's

properties and its total environmental impact.

Refrigerant Properties

Environmental Impacts

Global Warming Potential (GWP)

Direct Emissions Impact

Leakage

Ozone Depletion Potential (ODP) Leakage

Refrigerant Performance (COP) Indirect Emissions ImpactEnergy Consumption

Total Environmental Impact

Click to download full resolution via product page

The relationship between refrigerant properties and their direct and indirect environmental
impacts.

Conclusion
2,2-Difluoropropane (R-272ca) presents a potentially viable alternative to high-GWP

refrigerants due to its zero ODP and relatively low GWP. However, its flammability necessitates

careful system design and adherence to safety protocols. A significant knowledge gap exists

regarding its performance characteristics as a refrigerant. The experimental protocols outlined

in this document provide a clear pathway for researchers to generate the necessary data to

fully evaluate the efficacy and suitability of 2,2-difluoropropane in various refrigeration and air-

conditioning applications. Such data will be crucial for making informed decisions about its

potential role in the transition to more environmentally friendly cooling technologies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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